molecular formula C14H11N3O2 B8478604 2-(4-Amino-phenyl)-8-hydroxy-3H-quinazolin-4-one

2-(4-Amino-phenyl)-8-hydroxy-3H-quinazolin-4-one

Cat. No.: B8478604
M. Wt: 253.26 g/mol
InChI Key: FNYTYXJFOSRUTI-UHFFFAOYSA-N
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Description

2-(4-Amino-phenyl)-8-hydroxy-3H-quinazolin-4-one is a useful research compound. Its molecular formula is C14H11N3O2 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11N3O2

Molecular Weight

253.26 g/mol

IUPAC Name

2-(4-aminophenyl)-8-hydroxy-3H-quinazolin-4-one

InChI

InChI=1S/C14H11N3O2/c15-9-6-4-8(5-7-9)13-16-12-10(14(19)17-13)2-1-3-11(12)18/h1-7,18H,15H2,(H,16,17,19)

InChI Key

FNYTYXJFOSRUTI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)O)N=C(NC2=O)C3=CC=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Hydroxy-2-(4'-nitrophenyl)quinazolin-4-[3 H]-one, prepared from 3-methoxy-2-aminobenzamide as in Example 5, (50 mg, 0.18 mmol) was suspended in methanol (20 ml) with palladium-carbon catalyst (20 mg) and the reaction vessel was placed under the atmosphere of hydrogen at ambient temperature and pressure. The reaction mixture changed from a yellow suspension to a clear, colourless solution, whereupon the catalyst was removed by filtration through Celite™. The solvent was removed under vacuum to leave a cream pale brown solid, which was recystallised from aq. methanol (25.7 mg, 0.1 mmol, 57%), m.p. >230° C.
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